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Compound of Interest

Compound Name: Acanthoside B

Cat. No.: B2430466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acanthoside B is a lignan glycoside that has garnered interest in the scientific community for

its potential therapeutic applications. This technical guide provides a comprehensive overview

of the current understanding of the pharmacological properties of Acanthoside B, with a focus

on its neuroprotective, anti-inflammatory, and potential hepatoprotective and anti-cancer

activities. The information presented herein is intended for researchers, scientists, and

professionals involved in drug discovery and development.

Chemical and Physical Properties
Property Value Reference

Molecular Formula C28H36O13 --INVALID-LINK--

Molecular Weight 580.6 g/mol --INVALID-LINK--

CAS Number 7374-79-0 --INVALID-LINK--

Synonyms

Episyringaresinol 4'-O-beta-D-

glucopyranoside, (-)-

Syringaresinol-4-O-beta-D-

glucopyranoside

--INVALID-LINK--
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Pharmacological Activities
Neuroprotective Effects
Acanthoside B has demonstrated significant neuroprotective properties, particularly in models

of amnesia and cognitive impairment.

Quantitative Data: Neuroprotective and Associated Activities

Parameter
Model/Cell
Line

Treatment Result Reference

Behavioral/Cogni

tive Impairment

Scopolamine-

induced amnesic

mice

Oral

administration of

Acanthoside B

Dose-dependent

repression of

impairment

[1]

Nitric Oxide (NO)

Production

LPS-stimulated

BV-2 microglial

cells

Acanthoside B
Dose-dependent

inhibition
[1]

Acetylcholinester

ase (AChE)

Activity

In vitro

S7-L3-3

(identified as

Acanthoside B)

Enhanced

inhibitory activity
[1]

Signaling Pathway: TrkB/CREB/BDNF Pathway

Acanthoside B has been shown to activate the Tropomyosin receptor kinase B (TrkB)/cAMP

response element-binding protein (CREB)/Brain-Derived Neurotrophic Factor (BDNF) signaling

pathway, which is crucial for neuronal survival and synaptic plasticity.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2430466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

